Cas no 2386466-90-4 (4-Bromo-7-(trifluoromethyl)isoquinoline)

• Product Name: 4-Bromo-7-(trifluoromethyl)isoquinoline
• CAS No: 2386466-90-4
• MF: C₁₀H₅BrF₃N
• MW: 276.052612066269
• MDL: MFCD31698385
• CID: 5085213
• PubChem ID: 131699987
• Update Time: 2025-06-25

4-Bromo-7-(trifluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-(trifluoromethyl)isoquinoline
• K10263
• 2386466-90-4
• WS-01400
• EN300-22916419

• MDL： MFCD31698385
• Inchi： 1S/C10H5BrF3N/c11-9-5-15-4-6-3-7(10(12,13)14)1-2-8(6)9/h1-5H
• InChI Key： MSGHXBNGLWBPKC-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C=C(C(F)(F)F)C=CC=21

Computed Properties

• Exact Mass: 274.95575g/mol
• Monoisotopic Mass: 274.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-7-(trifluoromethyl)isoquinoline

Introduction to 4-Bromo-7-(trifluoromethyl)isoquinoline (CAS No. 2386466-90-4)

4-Bromo-7-(trifluoromethyl)isoquinoline, identified by its Chemical Abstracts Service (CAS) number 2386466-90-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds that are widely recognized for their biological activity and potential therapeutic applications. The presence of both bromine and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The bromo substituent at the 4-position and the trifluoromethyl group at the 7-position of the isoquinoline core significantly influence the compound's reactivity and interactions with biological targets. These functional groups are strategically positioned to modulate electronic distributions and influence binding affinities, which are critical factors in drug design. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding interactions due to its electron-withdrawing nature, while the bromo atom provides a handle for further chemical modifications via cross-coupling reactions.

Recent advancements in synthetic methodologies have enabled more efficient access to 4-Bromo-7-(trifluoromethyl)isoquinoline, facilitating its exploration in drug discovery programs. The compound has been synthesized through multi-step processes involving cyclization reactions, halogenation, and fluorination steps. These synthetic routes highlight the growing sophistication of organic synthesis techniques, allowing for the rapid assembly of complex heterocyclic structures with high precision.

In the realm of medicinal chemistry, 4-Bromo-7-(trifluoromethyl)isoquinoline has been investigated for its potential as an intermediate in the synthesis of biologically active compounds. Its structural framework is reminiscent of several natural products and pharmacologically relevant molecules, suggesting that derivatives of this compound may exhibit interesting pharmacological profiles. For instance, isoquinoline derivatives have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties, making them attractive candidates for further investigation.

One particularly promising area of research involves the exploration of 4-Bromo-7-(trifluoromethyl)isoquinoline as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By leveraging the reactivity of the bromo substituent, researchers can introduce this compound into libraries of kinase inhibitors through Suzuki-Miyaura cross-coupling reactions. These reactions allow for the facile introduction of aryl groups at specific positions on the isoquinoline core, enabling the tuning of binding affinities and selectivity against target kinases.

Furthermore, the incorporation of the trifluoromethyl group into kinase inhibitors has been shown to enhance their potency and duration of action. This is attributed to the ability of trifluoromethyl groups to increase metabolic stability by resisting oxidative degradation and improving lipophilicity, which can enhance drug penetration into cellular membranes. The combination of these two features—bioisosteric substitution with trifluoromethyl and halogenation with bromo—makes 4-Bromo-7-(trifluoromethyl)isoquinoline a compelling scaffold for developing next-generation kinase inhibitors.

Another area where this compound has shown promise is in the development of antimicrobial agents. Antibiotic resistance remains a significant global health challenge, prompting researchers to explore novel chemical scaffolds that can combat resistant bacterial strains. Isoquinoline derivatives have demonstrated activity against Gram-positive and Gram-negative bacteria, as well as fungi. The structural features of 4-Bromo-7-(trifluoromethyl)isoquinoline, including its aromatic system and substituents, may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis and application of 4-Bromo-7-(trifluoromethyl)isoquinoline also highlight the importance of computational chemistry in modern drug discovery. Molecular modeling techniques can be used to predict how this compound interacts with biological targets at the atomic level. By integrating experimental data with computational insights, researchers can optimize lead compounds like 4-Bromo-7-(trifluoromethyl)isoquinoline more efficiently, reducing the time and cost associated with traditional high-throughput screening methods.

In conclusion,4-Bromo-7-(trifluoromethyl)isoquinoline (CAS No. 2386466-90-4) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive compounds, particularly in areas such as kinase inhibition and antimicrobial therapy. As synthetic methodologies continue to evolve and computational tools become more sophisticated,4-Bromo-7-(trifluoromethyl)isoquinoline is poised to play an increasingly important role in future drug discovery efforts.